Cas no 170283-11-1 (1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-)

• Product Name: 1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-
• CAS No: 170283-11-1
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 1352036
• PubChem ID: 10682625
• Update Time: 2025-04-20

1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-2-one, 6-(phenylmethoxy)-
• CHEMBL145007
• SCHEMBL3122335
• AKOS021983041
• 6-Benzyloxy-benzo[1,3]oxathiol-2-one
• 6-(benzyloxy)-1,3-benzoxathiol-2-one
• BDBM50409110
• 6-benzyloxy-1,3-benzoxathiol-2-one
• 170283-11-1
• 6-(Phenylmethoxy)-1,3-benzoxathiol-2-one
• BIRJEQFYQXARRR-UHFFFAOYSA-N
• DTXSID001274880

• Inchi： 1S/C14H10O3S/c15-14-17-12-8-11(6-7-13(12)18-14)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： BIRJEQFYQXARRR-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2C=C(C=CC1=2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.0351
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53